Cas no 54932-87-5 (Benzene,1-(1,1-dimethylethyl)-4-[(2-methyl-2-propen-1-yl)oxy]-)

• Product Name: Benzene,1-(1,1-dimethylethyl)-4-[(2-methyl-2-propen-1-yl)oxy]-
• CAS No: 54932-87-5
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 372412
• PubChem ID: 345922
• Update Time: 2025-04-19

Benzene,1-(1,1-dimethylethyl)-4-[(2-methyl-2-propen-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-4-[(2-methyl-2-propen-1-yl)oxy]-
• 1-(2-methylprop-2-enoxy)-4-tert-butyl-benzene
• 1-tert-butyl-4-(2-methylallyloxy)benzene
• 1-(1,1-dimethylethyl)-4-[(2-methyl-2-propenyl)oxy]-benzene
• 1-tert-butyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
• 4-t-butylphenyl methallyl ether
• 4-tert-Butylphenyl 2-methyl-2-propenyl ether
• AC1L83TQ
• AG-F-91643
• CTK5A2786
• NSC403879
• SureCN1246219
• FT-0710410
• 54932-87-5
• AKOS008949141
• 4-tert-Butylphenyl 2-methyl-2-propenyl ether #
• SCHEMBL1246219
• 1-tert-butyl-4-(2-methylprop-2-enoxy)benzene
• DTXSID20323389
• Benzene,1-dimethylethyl)-4-[(2-methyl-2-propenyl)oxy]-
• NSC-403879
• Benzene, 1-(1,1-dimethylethyl)-4-[(2-methyl-2-propenyl)oxy]-

• Inchi： 1S/C14H20O/c1-11(2)10-15-13-8-6-12(7-9-13)14(3,4)5/h6-9H,1,10H2,2-5H3
• InChI Key： NYPZWJMIOKKCKE-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 108.2°C
• Refractive Index: 1.488
• PSA: 9.23
• LogP: 3.93900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes